Cas no 2228463-86-1 (2-(5-Fluoro-2-methylphenyl)propanal)

• Product Name: 2-(5-Fluoro-2-methylphenyl)propanal
• CAS No: 2228463-86-1
• MF: C₁₀H₁₁FO
• MW: 166.192146539688
• CID: 5778042
• PubChem ID: 165657259
• Update Time: 2025-07-23

2-(5-Fluoro-2-methylphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoro-2-methylphenyl)propanal
• EN300-1809331
• 2228463-86-1
• 2-(5-Fluoro-2-methylphenyl)propanal

• Inchi： 1S/C10H11FO/c1-7-3-4-9(11)5-10(7)8(2)6-12/h3-6,8H,1-2H3
• InChI Key： LGUKAVSVCXHWBO-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C(C=O)C

Computed Properties

• Exact Mass: 166.079393132g/mol
• Monoisotopic Mass: 166.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(5-Fluoro-2-methylphenyl)propanal

Introduction to 2-(5-Fluoro-2-methylphenyl)propanal (CAS No: 2228463-86-1)

2-(5-Fluoro-2-methylphenyl)propanal, identified by the Chemical Abstracts Service Number (CAS No) 2228463-86-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aldehyde derivative features a unique structural motif that has garnered attention for its potential applications in medicinal chemistry and synthetic organic transformations. The presence of both a fluoro-substituent and a methyl group on the aromatic ring, coupled with an aldehyde functionality at the propyl side chain, imparts distinct electronic and steric properties that make it a valuable building block for further chemical exploration.

The compound’s structure, consisting of a benzene ring substituted at the 5-position with a fluorine atom and at the 2-position with a methyl group, combined with an aldehyde group attached to a propyl chain, suggests potential interactions with biological targets that are sensitive to such structural features. The fluorine atom, in particular, is known to modulate metabolic stability, lipophilicity, and binding affinity in drug molecules, making it a strategically important element in medicinal chemistry.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to enhance drug-like properties. For instance, studies have demonstrated that fluorine substitution can improve the pharmacokinetic profiles of small-molecule drugs by increasing their metabolic stability and bioavailability. The 5-fluoro-2-methylphenyl moiety in 2-(5-Fluoro-2-methylphenyl)propanal aligns with this trend, suggesting that it may serve as a versatile scaffold for developing novel therapeutic agents.

The aldehyde group (CHO) in 2-(5-Fluoro-2-methylphenyl)propanal provides a reactive site for further functionalization through various organic reactions such as condensation reactions, oxidation, or reduction. This reactivity makes it a valuable intermediate in the synthesis of more complex molecules. For example, it can be used to form Schiff bases or heterocyclic compounds, which are prevalent in many pharmacologically active agents.

Recent advancements in computational chemistry have also highlighted the importance of understanding the electronic properties of such compounds. The combination of quantum mechanical calculations and molecular modeling has enabled researchers to predict the behavior of 2-(5-Fluoro-2-methylphenyl)propanal in different chemical environments. These studies have shown that the electron-withdrawing nature of the fluoro group can influence the reactivity of the aldehyde moiety, potentially making it more or less susceptible to certain types of chemical transformations depending on the surrounding environment.

From a synthetic perspective, 2-(5-Fluoro-2-methylphenyl)propanal can be synthesized through various routes, including Friedel-Crafts acylation followed by reduction or direct functionalization of halogenated precursors. The choice of synthetic pathway often depends on factors such as yield, purity, and scalability. Recent reports have emphasized green chemistry approaches to improve the sustainability of these syntheses, reducing waste and minimizing hazardous byproducts.

In the context of drug discovery, 2-(5-Fluoro-2-methylphenyl)propanal has been explored as a potential intermediate in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes and are often targeted by therapeutic agents. The structural features of this compound make it an attractive candidate for designing molecules that can selectively inhibit specific kinases without affecting others. Preliminary studies have shown promising results in vitro, suggesting that derivatives of 2-(5-Fluoro-2-methylphenyl)propanal may exhibit desirable pharmacological properties.

The role of fluorine in modulating biological activity cannot be overstated. Fluorinated aromatic compounds have been successfully incorporated into numerous drugs approved by regulatory agencies worldwide. For example, fluoxetine (Prozac), a selective serotonin reuptake inhibitor (SSRI), contains a fluoro-substituent that contributes significantly to its therapeutic efficacy. Similarly, many antiviral and anticancer agents utilize fluorine to enhance their potency and selectivity. The presence of 5-fluoro-2-methylphenyl in 2-(5-Fluoro-2-methylphenyl)propanal suggests that it may share some of these advantageous properties.

Spectroscopic techniques play a crucial role in characterizing compounds like 2-(5-Fluoro-2-methylphenyl)propanal. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure, while mass spectrometry (MS) helps confirm molecular weight and fragmentation patterns. Infrared (IR) spectroscopy is used to identify functional groups present in the molecule. These analytical methods are essential for ensuring the purity and identity of the compound before it is used in further research or development.

The synthesis and application of 2-(5-Fluoro-2-methylphenyl)propanal also highlight the importance of collaboration between academic researchers and industry scientists. Academic institutions often focus on fundamental research and discovery, while pharmaceutical companies emphasize applied research and commercialization. By working together, these entities can accelerate the translation of laboratory findings into tangible therapeutic benefits for patients worldwide.

Looking ahead, continued research into compounds like 2-(5-Fluoro-2-methylphenyl)propanal will likely uncover new applications and refine synthetic methodologies. Advances in automation and high-throughput screening may further enhance our ability to discover novel drug candidates based on this scaffold. Additionally, interdisciplinary approaches combining organic chemistry with computational biology and bioinformatics will provide deeper insights into how structural modifications influence biological activity.

In conclusion, 2228463-86- 1 is not just another chemical compound but represents a confluence of structural complexity, biological relevance, and synthetic utility. Its unique combination of substituents makes it an intriguing candidate for further exploration in both academic and industrial settings. As our understanding of chemical biology evolves, compounds like this will continue to play pivotal roles in shaping the future of medicine.